Cas no 104614-75-7 (1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene)
1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene is a fluorinated aromatic compound featuring both chlorine and trifluoromethylsulfonyl substituents, which contribute to its unique reactivity and stability. The electron-withdrawing nature of the trifluoromethylsulfonyl group enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its trifunctional structure allows for selective modifications, making it valuable for constructing complex molecular architectures. The compound's high thermal and chemical stability ensures compatibility with demanding reaction conditions. Additionally, its halogen-rich composition offers versatility in cross-coupling and nucleophilic substitution reactions, providing a robust platform for further derivatization in synthetic chemistry applications.
104614-75-7 structure
Product Name:1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene
CAS No:104614-75-7
MF:C7H2Cl3F3O2S
MW:313.508788585663
MDL:MFCD04972975
CID:126305
PubChem ID:13650084
Update Time:2025-05-28
1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene
- 1,2,3-trichloro-5-(trifluoromethylsulfonyl)benzene
- 1,2,3-TRICHLORO-5-TRIFLUOROMETHANESULFONYL-BENZENE
- 3,4,5-TRICHLORO-1-(TRIFLUOROMETHYLSULFONYL)BENZENE
- Benzene,1,2,3-trichloro-5-[(trifluoromethyl)sulfonyl]-
- 1,2,3-trichloro-5-trifluoromethansulfonylbenzene
- Benzene,1,2,3-trichloro-5-[(trifluoromethyl)sulfonyl]
- MFCD04972975
- 1,2,3-trichloro-5-trifluoromethanesulfonylbenzene
- SCHEMBL10499080
- 104614-75-7
- DTXSID30545833
- XHOUWSNOXLVTSB-UHFFFAOYSA-N
- 1,2,3-Trichloro-5-(trifluoromethanesulfonyl)benzene
-
- MDL： MFCD04972975
- Inchi： 1S/C7H2Cl3F3O2S/c8-4-1-3(2-5(9)6(4)10)16(14,15)7(11,12)13/h1-2H
- InChI Key： XHOUWSNOXLVTSB-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)S(C(F)(F)F)(=O)=O)Cl)Cl
Computed Properties
- Exact Mass: 311.87900
- Monoisotopic Mass: 311.879318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 42.52000
- LogP: 5.02110
1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032979-250mg |
1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene |
104614-75-7 | 250mg |
￡160.00 | 2022-02-28 | ||
| Fluorochem | 032979-1g |
1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene |
104614-75-7 | 1g |
￡465.00 | 2022-02-28 | ||
| Fluorochem | 032979-2g |
1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene |
104614-75-7 | 2g |
￡731.00 | 2022-02-28 | ||
| abcr | AB146544-5 g |
3,4,5-Trichloro-1-(trifluoromethylsulfonyl)benzene, 98%; . |
104614-75-7 | 98% | 5 g |
€215.00 | 2023-07-20 | |
| abcr | AB146544-25 g |
3,4,5-Trichloro-1-(trifluoromethylsulfonyl)benzene, 98%; . |
104614-75-7 | 98% | 25 g |
€645.00 | 2023-07-20 | |
| abcr | AB146544-5g |
3,4,5-Trichloro-1-(trifluoromethylsulfonyl)benzene, 98%; . |
104614-75-7 | 98% | 5g |
€162.00 | 2025-02-18 | |
| abcr | AB146544-25g |
3,4,5-Trichloro-1-(trifluoromethylsulfonyl)benzene, 98%; . |
104614-75-7 | 98% | 25g |
€495.00 | 2025-02-18 | |
| Ambeed | A112683-1g |
1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene |
104614-75-7 | 95+% | 1g |
$581.0 | 2024-04-26 | |
| abcr | AB146544-10g |
3,4,5-Trichloro-1-(trifluoromethylsulfonyl)benzene, 98%; . |
104614-75-7 | 98% | 10g |
€280.00 | 2025-02-18 |
1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene Suppliers
Amadis Chemical Company Limited
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(CAS:104614-75-7)1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene
Order Number:A1099611
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:27
Price ($):523.0
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1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:104614-75-7)1,2,3-Trichloro-5-((trifluoromethyl)sulfonyl)benzene
Purity:99%
Quantity:1g
Price ($):523.0